Cas no 888430-31-7 (N-(4-amino-6-oxo-2-{(pyridin-2-yl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide)

• Product Name: N-(4-amino-6-oxo-2-{(pyridin-2-yl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide
• CAS No: 888430-31-7
• MF: C₁₇H₁₃F₂N₅O₂S
• MW: 389.3792283535
• CID: 5954256
• Update Time: 2025-10-05

N-(4-amino-6-oxo-2-{(pyridin-2-yl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-amino-6-oxo-2-{(pyridin-2-yl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide
• N-[6-amino-4-oxo-2-(pyridin-2-ylmethylsulfanyl)-1H-pyrimidin-5-yl]-3,4-difluorobenzamide

• Inchi： 1S/C17H13F2N5O2S/c18-11-5-4-9(7-12(11)19)15(25)22-13-14(20)23-17(24-16(13)26)27-8-10-3-1-2-6-21-10/h1-7H,8H2,(H,22,25)(H3,20,23,24,26)
• InChI Key： TXIRDVKWYVJHKQ-UHFFFAOYSA-N
• SMILES： C(NC1=C(N)NC(SCC2=NC=CC=C2)=NC1=O)(=O)C1=CC=C(F)C(F)=C1

Additional information on N-(4-amino-6-oxo-2-{(pyridin-2-yl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide

Recent Advances in the Study of N-(4-amino-6-oxo-2-{(pyridin-2-yl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide (CAS: 888430-31-7)

The compound N-(4-amino-6-oxo-2-{(pyridin-2-yl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide (CAS: 888430-31-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The unique structural features of this molecule, including the pyrimidinone core and the difluorobenzamide moiety, contribute to its high binding affinity and selectivity towards target proteins. These properties make it a promising candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 888430-31-7 exhibits strong inhibitory activity against a key kinase implicated in cancer progression. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the enzyme's active site, revealing critical interactions that enhance its inhibitory potency. These findings provide a structural basis for the design of next-generation inhibitors with improved efficacy and reduced off-target effects.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the compound's anti-inflammatory properties. The researchers found that 888430-31-7 effectively suppresses the production of pro-inflammatory cytokines in vitro by modulating the activity of a specific transcription factor. This suggests potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 888430-31-7. Preliminary in vivo studies indicate that the compound exhibits moderate bioavailability and rapid clearance, which may limit its therapeutic utility. Current efforts are focused on structural modifications to enhance its metabolic stability and tissue distribution while retaining its biological activity.

In conclusion, N-(4-amino-6-oxo-2-{(pyridin-2-yl)methylsulfanyl}-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide represents a valuable scaffold for the development of novel therapeutics targeting kinase-dependent pathways and inflammatory processes. Ongoing research aims to address its pharmacokinetic limitations and explore its potential in combination therapies. Future studies will be critical in translating these findings into clinically viable treatments.